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This guide provides a detailed comparison of the NOMORE (Numerous Occurrence Monitoring

& Recovery Exploit) attack with other notable attacks against the Wi-Fi Protected Access

(WPA) protocol's Temporal Key Integrity Protocol (TKIP). It is intended for researchers and

security professionals, offering a validation of the NOMORE attack's capabilities through

experimental data and methodologies.

Introduction to WPA-TKIP Vulnerabilities
The Temporal Key Integrity Protocol (TKIP) was introduced as a provisional security measure

to replace the notoriously insecure Wired Equivalent Privacy (WEP) protocol. While an

improvement, TKIP retained the RC4 stream cipher from WEP, which was later found to have

significant vulnerabilities. These weaknesses in RC4 are the primary vector for several attacks,

including the NOMORE attack.

The NOMORE Attack
The NOMORE attack, presented by Mathy Vanhoef and Frank Piessens, is a practical method

for decrypting and injecting packets on a WPA-TKIP protected network.[1][2] The attack

leverages statistical biases in the RC4 keystream to recover the plaintext of a packet. Once a

packet is decrypted, the Message Integrity Check (MIC) key can be derived, compromising the

targeted communication channel.[2][3]
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The following table summarizes the key performance indicators of the NOMORE attack in

comparison to other significant attacks on WPA-TKIP.

Attack
Time to
Execute

Packets
Required

Success
Rate

Prerequisite
s

Outcome

NOMORE

Attack

Within an

hour[2][3]

A large

number of

identical

packets[2][3]

High (not

explicitly

quantified in

papers)

Ability to

generate/indu

ce a large

number of

identical

packets

Decryption

and injection

of arbitrary

packets[1][2]

Beck-Tews

(chopchop)

Attack

12-15

minutes (to

decrypt an

ARP packet)

[4][5][6]

Not explicitly

stated, but

relies on

replaying a

captured

packet with

modifications

High for

targeted

packet

decryption

QoS (Quality

of Service)

enabled on

the network

Decryption of

small packets

(e.g., ARP)

and limited

packet

injection

Ohigashi-

Morii Attack

~1 minute (in

the best

case)

Not explicitly

stated
High

Man-in-the-

middle

position

Decryption of

small packets

and packet

injection

Michael

Reset Attack

1-4 minutes

to recover the

Michael

key[7]

Not explicitly

stated
High -

Decryption

and injection

of network

traffic

Experimental Protocols
NOMORE Attack Methodology
The experimental protocol for the NOMORE attack involves the following key stages:

Packet Generation: The attacker must first induce the client to send a large number of

identical packets. This can be achieved through various techniques, such as injecting
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malicious JavaScript into an unencrypted website the victim is visiting.

Packet Capture: The attacker captures the resulting encrypted packets from the wireless

network.

Statistical Analysis: The captured ciphertexts are analyzed to exploit biases in the RC4

keystream. This process generates a list of potential plaintext candidates, ordered by

likelihood.

Plaintext Recovery and MIC Key Derivation: The correct plaintext is identified from the

candidate list, often by checking for redundant packet structures (like a known header or

checksum). Once the plaintext of a packet is known, the TKIP MIC key can be derived.

Packet Decryption and Injection: With the MIC key, the attacker can then decrypt and inject

arbitrary packets into the network communication.

Beck-Tews (chopchop) Attack Methodology
The Beck-Tews attack follows a methodology derived from the "chopchop" attack on WEP:

Packet Capture: The attacker captures an encrypted packet from the network, typically a

small packet with a predictable structure like an ARP packet.

Byte-by-Byte Decryption: The attacker works backward from the end of the packet, guessing

the value of the last byte of plaintext. For each guess, the attacker modifies the packet and

replays it.

Oracle Verification: The attacker observes the network for a "MIC failure" report. The

absence of this report indicates a correct guess. Due to TKIP's countermeasures, the

attacker is limited to roughly one guess per minute.

MIC and ICV Recovery: This process is repeated to decrypt the last 12 bytes of the packet,

which contain the MIC and the Integrity Check Value (ICV).

Packet Injection: With the recovered keystream corresponding to the decrypted portion of the

packet, the attacker can inject a limited number of small packets.
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Signaling Pathways and Logical Relationships
The following diagrams illustrate the logical workflow of the NOMORE and Beck-Tews attacks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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